Cas no 1261553-01-8 (3-Bromo-4-iodobenzylamine)

• Product Name: 3-Bromo-4-iodobenzylamine
• CAS No: 1261553-01-8
• MF: C₇H₇BrIN
• MW: 311.94565320015
• CID: 4990091
• Update Time: 2025-10-29

3-Bromo-4-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodobenzylamine
• (3-bromo-4-iodophenyl)methanamine

• Inchi： 1S/C7H7BrIN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H,4,10H2
• InChI Key： FPWAQSHWFWIXPR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-4-iodobenzylamine

Research Brief on 3-Bromo-4-iodobenzylamine (CAS: 1261553-01-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-iodobenzylamine (CAS: 1261553-01-8) is a halogenated benzylamine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of targeted small molecules and bioactive probes. Recent studies highlight its utility in the development of kinase inhibitors, radiopharmaceuticals, and covalent protein modifiers, leveraging the reactivity of its halogen substituents for selective functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-4-iodobenzylamine as a key intermediate in the synthesis of irreversible BTK (Bruton's tyrosine kinase) inhibitors. The bromo and iodo groups facilitated selective Suzuki-Miyaura cross-coupling reactions, enabling the introduction of pharmacophores critical for target engagement. The resulting compounds exhibited nanomolar potency in B-cell lymphoma models, with improved selectivity profiles compared to earlier-generation inhibitors.

In radiopharmaceutical applications, researchers at the University of California, San Francisco (UCSF) reported in Nuclear Medicine and Biology (2024) the incorporation of 3-Bromo-4-iodobenzylamine into PET tracer scaffolds. The iodo group allowed for straightforward isotopic exchange with iodine-124, while the bromo group served as a handle for subsequent click chemistry modifications. This dual-functionalization strategy enabled the development of tumor-specific tracers with enhanced in vivo stability and tumor-to-background ratios in glioblastoma xenograft models.

Structural biology studies have also benefited from this compound's properties. A recent Nature Chemical Biology publication (2024) detailed its use in creating covalent probes for cryo-EM studies of G protein-coupled receptors (GPCRs). The benzylamine moiety was strategically modified to target conserved cysteine residues in the allosteric pockets of class A GPCRs, providing high-resolution structural insights into receptor activation mechanisms.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the scalability of 3-Bromo-4-iodobenzylamine production. A 2024 Organic Process Research & Development paper described a safer, high-yield (82%) synthesis using microreactor technology, addressing previous challenges with exothermic halogenation steps. This development is particularly relevant for industrial-scale applications in drug discovery pipelines.

Ongoing research (as of Q2 2024) is exploring the compound's potential in targeted protein degradation. Preliminary results presented at the American Chemical Society National Meeting suggest its utility in designing bifunctional molecules that link E3 ubiquitin ligases to oncogenic targets, with promising degradation activity observed against previously "undruggable" proteins in the Wnt signaling pathway.